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Compound of Interest

Compound Name: Prl-8-53

Cat. No.: B179542

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Prl-8-53, a
nootropic research chemical. Adherence to these guidelines is essential to ensure personal
safety and proper management of this compound in a laboratory setting. Prl-8-53 is classified
as harmful if swallowed, in contact with skin, or if inhaled, necessitating stringent safety
measures.

Hazard Identification and Classification

Prl-8-53 hydrochloride is identified by the following GHS pictograms and precautionary
statements, indicating its potential health risks.

Hazard Class GHS Pictogram Signal Word Hazard Statement
H302+H312+H332:
Acute Toxicity (Oral, y ) Harmful if swallowed,
_ wialt text Warning _ _ _
Dermal, Inhalation) in contact with skin or

if inhaled.[1]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]
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P264: Wash thoroughly after handling.[1][2]

P270: Do not eat, drink or smoke when using this product.[1][2]

P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are paramount to mitigate the risks associated with
handling Prl-8-53. The following table outlines the recommended PPE for various laboratory
activities involving this compound.

. Recommended Personal Protective
Activity .
Equipment

Primary: Nitrile gloves (double-gloving
recommended), safety glasses with side shields
o ) ) ] or safety goggles, lab coat. Secondary (in case
Weighing and Aliquoting (Solid Form) o )
of significant dust generation): A NIOSH-
approved respirator with a particulate filter (e.qg.,

N95, P100) should be used.

Primary: Nitrile gloves, safety glasses with side

] ) shields or safety goggles, lab coat. Secondary:
Solution Preparation ) )

If there is a splash hazard, a face shield should

be worn in addition to safety glasses/goggles.

) ) Primary: Nitrile gloves, safety glasses with side
Handling of Solutions _
shields, lab coat.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory
environment.

Handling and Storage
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Procedure

Guideline

General Handling

Handle in a well-ventilated area, preferably in a
chemical fume hood to minimize inhalation
exposure.[3] Avoid dust formation.[3] "Thorough

dedusting” is recommended.[1]

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place.[3] The recommended
storage temperature is under an inert gas
(nitrogen or Argon) at 2-8°C.[2][4]

Spill and Emergency Procedures

Immediate and appropriate action is critical in the event of a spill or accidental exposure.
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Emergency Scenario

Step-by-Step Procedure

Spill

1. Evacuate the immediate area. 2. Wear
appropriate PPE (respirator, gloves, lab coat,
and eye protection). 3. For small spills, carefully
sweep up the solid material, avoiding dust
generation. Place in a sealed container for
disposal. 4. For liquid spills, absorb with an inert
material (e.g., vermiculite, sand) and place in a
sealed container for disposal. 5. Clean the spill
area with a suitable solvent, followed by soap
and water. 6. Prevent entry into sewers or

waterways.

Inhalation

1. Move the affected person to fresh air
immediately.[3] 2. If breathing is difficult, provide
oxygen. 3. If breathing has stopped, give
artificial respiration.[3] 4. Seek immediate

medical attention.

Skin Contact

1. Immediately remove contaminated clothing.
[3] 2. Wash the affected area with plenty of soap
and water.[2][3] 3. Seek medical attention if

irritation persists.

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3] 2. Remove contact
lenses if present and easy to do. 3. Seek

immediate medical attention.

Ingestion

1. Rinse mouth with water.[3] 2. Do NOT induce
vomiting. 3. Never give anything by mouth to an
unconscious person.[3] 4. Call a poison control

center or seek immediate medical attention.[2]

Waste Disposal
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Proper disposal of Prl-8-53 and contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in

accordance with local, state, and federal
Unused Prl-8-53 ] ] .

regulations. Do not dispose of down the drain or

in regular trash.

Contaminated Materials (e.g., gloves, paper Place in a sealed, labeled container for

towels, pipette tips) hazardous waste disposal.

Triple-rinse with a suitable solvent. The rinsate
should be collected and disposed of as

Empty Containers hazardous waste. The empty container can then
be disposed of according to institutional

guidelines.

Experimental Protocols and Data

While detailed experimental protocols are beyond the scope of this safety guide, it is important
to note the toxicological data that informs these safety recommendations.

Toxicological Data Value Species
Oral LD50 860 mg/kg Mouse[1][5]
Oral LD50 700 mg/kg Rat[1]

Visual Workflow for Safe Handling of Prl-8-53

The following diagram outlines the key steps and safety considerations from receiving the
compound to its final disposal.
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Caption: Workflow for the safe handling of Prl-8-53.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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